![molecular formula C12H11ClN6 B3809622 N~4~-(4-chlorobenzyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine](/img/structure/B3809622.png)
N~4~-(4-chlorobenzyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
Overview
Description
N~4~-(4-chlorobenzyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine, also known as CPDD, is a synthetic compound that has been extensively studied in the field of medicinal chemistry. CPDD has shown promising results in various scientific research applications, including cancer therapy, inflammation, and neurological disorders.
Mechanism of Action
N~4~-(4-chlorobenzyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine exerts its anti-cancer effects by inhibiting the activity of protein kinases, which are involved in cell proliferation and survival. This compound has been shown to inhibit the activity of AKT and ERK, both of which are important signaling pathways in cancer cells. This compound also induces DNA damage, leading to cell cycle arrest and apoptosis. In addition, this compound has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in normal cells, making it a promising candidate for cancer therapy. It has also been shown to have good bioavailability and can cross the blood-brain barrier, making it a potential candidate for neurological disorders. This compound has been shown to induce oxidative stress in cancer cells, leading to DNA damage and apoptosis. It has also been shown to inhibit the production of pro-inflammatory cytokines, leading to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the advantages of N~4~-(4-chlorobenzyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is its low toxicity in normal cells, making it a promising candidate for cancer therapy. It also has good bioavailability and can cross the blood-brain barrier, making it a potential candidate for neurological disorders. However, the synthesis of this compound is complex and requires multiple steps, leading to a low yield. Additionally, the mechanism of action of this compound is not fully understood, and further studies are needed to elucidate its mode of action.
Future Directions
There are several future directions for N~4~-(4-chlorobenzyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine research. One potential direction is to study its use in combination with other anti-cancer drugs to enhance its efficacy. Another potential direction is to study its use in combination with immunotherapy to enhance the immune response against cancer cells. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential use in neurological disorders. Finally, the development of more efficient synthesis methods for this compound could lead to increased availability and lower costs for research purposes.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in various scientific research applications, including cancer therapy, inflammation, and neurological disorders. Its low toxicity in normal cells, good bioavailability, and ability to cross the blood-brain barrier make it a promising candidate for further research. However, further studies are needed to elucidate its mechanism of action and potential use in combination with other therapies.
Scientific Research Applications
N~4~-(4-chlorobenzyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has been extensively studied for its anti-cancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. This compound induces apoptosis in cancer cells by activating the caspase pathway. Additionally, this compound has shown anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been studied for its potential use in neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
4-N-[(4-chlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN6/c13-8-3-1-7(2-4-8)5-15-10-9-6-16-19-11(9)18-12(14)17-10/h1-4,6H,5H2,(H4,14,15,16,17,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSWVTZJVLXIQTD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC2=NC(=NC3=C2C=NN3)N)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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